Cas no 914781-71-8 (N-Hydroxy-1H-imidazole-4-carboximidamide)

• Product Name: N-Hydroxy-1H-imidazole-4-carboximidamide
• CAS No: 914781-71-8
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD22413645
• CID: 996445
• PubChem ID: 135854617
• Update Time: 2025-06-11

N-Hydroxy-1H-imidazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-1H-Imidazole-5-carboximidamide
• 1H-Imidazole-5-carboximidamide, N-hydroxy-
• N-Hydroxy-1H-imidazole-4-carboximidamide
• Amino(1H-imidazole-5-yl)methanone oxime
• SY231395
• N'-hydroxy-1H-imidazole-5-carboximidamide
• 1H-Imidazole-5-carboximidamide, N-hydroxy-
• A915759
• 1H-Imidazole-4-carboximidamide, N-hydroxy- (9CI)
• N-Hydroxy-1H-imidazole-5-carboximidamide (ACI)
• ALBB-036383
• N'-hydroxy-1H-imidazole-4-carboximidamide
• AKOS040766908
• 914781-71-8
• 1H-imidazole-4-carboximidamide, N'-hydroxy-

• MDL： MFCD22413645
• Inchi： 1S/C4H6N4O/c5-4(8-9)3-1-6-2-7-3/h1-2,9H,(H2,5,8)(H,6,7)
• InChI Key： VQAHIWBVFLBMRU-UHFFFAOYSA-N
• SMILES： N=C(C1NC=NC=1)NO

Computed Properties

• Exact Mass: 126.054
• Monoisotopic Mass: 126.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.3

Additional information on N-Hydroxy-1H-imidazole-4-carboximidamide

Comprehensive Overview of N-Hydroxy-1H-imidazole-4-carboximidamide (CAS No. 914781-71-8): Properties, Applications, and Research Insights

N-Hydroxy-1H-imidazole-4-carboximidamide (CAS 914781-71-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This imidazole derivative belongs to the class of hydroxamic acid analogs, characterized by the presence of both imidazole and carboximidamide functional groups. Its molecular formula, C₄H₆N₄O, and precise molecular weight (126.12 g/mol) make it a candidate for targeted drug design, particularly in enzyme inhibition studies.

Recent literature highlights the compound's potential as a bioactive scaffold in medicinal chemistry. Researchers are exploring its role as a metal-chelating agent, leveraging the N-hydroxy moiety to interact with transition metals—a property relevant to antioxidant and anti-inflammatory applications. The imidazole core also enables hydrogen bonding interactions, which could explain its growing popularity in small-molecule drug discovery pipelines. Notably, its low molecular weight aligns with Lipinski's Rule of Five, enhancing its drug-like properties.

From a synthetic perspective, CAS 914781-71-8 is typically prepared via multi-step organic synthesis involving imidazole-4-carbaldehyde intermediates. Advanced purification techniques like HPLC or column chromatography ensure high purity (>98%), crucial for research reproducibility. Stability studies indicate that the compound should be stored under inert conditions (2-8°C) to preserve its N-hydroxy functionality, which is sensitive to oxidative degradation.

The compound's mechanism of action is under investigation in several biochemical pathways. Preliminary studies suggest it may modulate nitric oxide synthase (NOS) activity, linking it to cardiovascular and neurological research. Its chelation potential also positions it as a candidate for studying metal-dependent enzyme inhibition, particularly in epigenetic regulation where histone deacetylases (HDACs) are targeted. These applications align with current trends in precision medicine and personalized therapeutics.

Analytical characterization of N-Hydroxy-1H-imidazole-4-carboximidamide employs techniques such as NMR spectroscopy (¹H/¹³C), mass spectrometry, and X-ray crystallography. The compound exhibits distinct UV absorption maxima at 260-280 nm, useful for quantification in biological matrices. Researchers emphasize the importance of QC validation for batch-to-batch consistency, especially when used in high-throughput screening assays.

In the context of green chemistry, synthetic routes for this compound are being optimized to reduce organic solvent waste. Recent patents describe microwave-assisted synthesis methods that improve yield while minimizing energy consumption—an approach resonating with the pharmaceutical industry's focus on sustainable manufacturing. Such innovations address frequently searched topics like eco-friendly synthesis and green pharmaceuticals.

Safety evaluations classify CAS 914781-71-8 as requiring standard laboratory precautions (gloves, goggles). While not classified as hazardous under GHS criteria, its biological activity warrants careful handling during in vitro studies. Material Safety Data Sheets (MSDS) recommend avoiding prolonged exposure and provide guidelines for waste disposal compliant with REACH regulations.

The commercial availability of N-Hydroxy-1H-imidazole-4-carboximidamide through specialty chemical suppliers has expanded its accessibility to academic and industrial researchers. Pricing varies based on purity (research-grade vs. GMP-standard), reflecting its diverse applications from basic research to preclinical development. Market analysts note rising demand correlated with increased fragment-based drug design initiatives.

Future research directions may explore its structure-activity relationships (SAR) through computational modeling and molecular docking studies. The compound's versatility as a pharmacophore makes it a valuable tool for investigating protein-ligand interactions, particularly in enzyme inhibition studies—a hot topic in AI-driven drug discovery platforms. These applications position it at the intersection of cheminformatics and biotechnology innovation.